Cas no 794-94-5 (4-Methoxybenzoic Anhydride)

4-Methoxybenzoic Anhydride structure

Product Name:4-Methoxybenzoic Anhydride

CAS No:794-94-5

MF:C₁₆H₁₄O₅

MW:286.279365062714

MDL:MFCD00017175

CID:83082

PubChem ID:87560479

Update Time:2024-10-27

4-Methoxybenzoic Anhydride Chemical and Physical Properties

Names and Identifiers

- 4-Methoxybenzoic anhydride
- p-Anisic anhydride
- (4-methoxybenzoyl) 4-methoxybenzoate
- PMBA
- p-Anisic acid anhydride
- Benzoic acid, 4-methoxy-, anhydride
- p-Methoxybenzoic anhydride
- 4-Anisic anhydride
- 4-Methoxybenzoic acid anhydride
- YGMHIBLUWGDWKP-UHFFFAOYSA-N
- 8835J9XXY8
- 4-Methoxyphenyl anhydride
- 4-MethoxybenzoicAnhydride
- anisic anhydride
- 4-Methoxyphenyl anhydride #
- BRN 0545712
- UNII-8835J9XXY8
- NS00038042
- CS-0204328
- NSC101011
- D91561
- Benzoic acid,4-methoxy-,1,1'-anhydride
- FS-4294
- 794-94-5
- InChI=1/C16H14O5/c1-19-13-7-3-11(4-8-13)15(17)21-16(18)12-5-9-14(20-2)10-6-12/h3-10H,1-2H
- SCHEMBL247019
- bis-(4-methoxybenzoic)-anhydride
- MFCD00017175
- FT-0618919
- NSC 101011
- DTXSID40229637
- EINECS 212-345-6
- AKOS003235265
- 4-10-00-00394 (Beilstein Handbook Reference)
- BENZOIC ACID, 4-METHOXY-, 1,1'-ANHYDRIDE
- NSC-101011
- 4-Methoxy-benzoic acid 4-methoxy-benzoyl ester
- Benzoic acid, 4-methoxy-, anhydride (9CI)
- p-Anisic anhydride (7CI, 8CI)
- STK423366
- DTXCID90152128
- 4-Methoxybenzoic Anhydride
- MDL： MFCD00017175
- Inchi： 1S/C16H14O5/c1-19-13-7-3-11(4-8-13)15(17)21-16(18)12-5-9-14(20-2)10-6-12/h3-10H,1-2H3
- InChI Key： YGMHIBLUWGDWKP-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(OC)=CC=1)OC(C1C=CC(OC)=CC=1)=O
- BRN： 0545712

Computed Properties

Exact Mass: 286.08400
Monoisotopic Mass: 286.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 6
Complexity: 318
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.2
Topological Polar Surface Area: 61.8

Experimental Properties

Color/Form: White light yellow crystal powder
Density: 1.2638 (rough estimate)
Melting Point: 96.0 to 100.0 deg-C
Boiling Point: 310°C/10mmHg(lit.)
Flash Point: 202.3 °C
Refractive Index: 1.5000 (estimate)
Water Partition Coefficient: Soluble in alcohol, ether. Insoluble in water.
PSA: 61.83000
LogP: 2.70100
Solubility: Not determined
Sensitiveness: Moisture Sensitive

4-Methoxybenzoic Anhydride Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
RTECS：BZ5300000
Hazardous Material Identification：
Risk Phrases：R36/37/38
HazardClass：IRRITANT, MOISTURE SENSITIVE
Safety Term：S26;S36

4-Methoxybenzoic Anhydride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	018192-1g	p-Anisic anhydride	794-94-5	95%	1g	￡11.00	2022-03-01
Fluorochem	018192-10g	p-Anisic anhydride	794-94-5	95%	10g	￡97.00	2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M157931-1g	4-Methoxybenzoic Anhydride	794-94-5	>97.0%(GC)(T)	1g	¥234.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M157931-5g	4-Methoxybenzoic Anhydride	794-94-5	>97.0%(GC)(T)	5g	¥636.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M157931-25g	4-Methoxybenzoic Anhydride	794-94-5	>97.0%(GC)(T)	25g	¥2143.90	2023-09-02
Fluorochem	018192-5g	p-Anisic anhydride	794-94-5	95%	5g	￡49.00	2022-03-01
Fluorochem	018192-25g	p-Anisic anhydride	794-94-5	95%	25g	￡210.00	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD98498-25g	4-Methoxybenzoic anhydride	794-94-5	98%	25g	￥2143.0	2024-04-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X65115-5g	4-Methoxybenzoic anhydride	794-94-5	≥97%(GC)(T)	5g	¥658.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X65115-1g	4-Methoxybenzoic anhydride	794-94-5	≥97%(GC)(T)	1g	¥198.0	2023-09-05

4-Methoxybenzoic Anhydride Production Method

Production Method 1

100-09-4

794-94-5

Reaction Conditions

1.1 Reagents: Thionyl chloride , Pyridine, 4-ethenyl-, polymer with diethenylbenzene and 1-ethenyl-4-ethylbenzene Solvents: Dichloromethane

Reference

Phase-managed organic synthesis. 3. Symmetrical anhydrides from carboxylic acids via polymer-assisted reaction

Fife, Wilmer K.; Zhang, Zhi Dong, Tetrahedron Letters, 1986, 27(41), 4937-40

Production Method 2

794-94-5

Reaction Conditions

1.1 Reagents: Triethylamine , Water Solvents: Acetone ; 120 min, rt

Reference

Investigation of the Yamaguchi Esterification Mechanism. Synthesis of a Lux-S Enzyme Inhibitor Using an Improved Esterification Method

Dhimitruka, Ilirian; Santa Lucia, John Jr., Organic Letters, 2006, 8(1), 47-50

Production Method 3

155164-68-4

794-94-5

Reaction Conditions

1.1 Reagents: Zinc chloride , Oxygen Solvents: Acetonitrile ; 7 h, reflux

Reference

ZnCl2-mediated synthesis of carboxylic anhydrides using 2-acyl-4,5-dichloropyridazin-3(2H)-ones

Park, Yong-Dae; Kim, Jeum-Jong; Kim, Ho-Kyun; Cho, Su-Dong; Kang, Young-Jin; et al, Synthetic Communications, 2005, 35(3), 371-378

Production Method 4

100-09-4

794-94-5

Reaction Conditions

1.1 Reagents: 4-(Dimethylamino)pyridine , 4,5-Dichloro-2-[(4-nitrophenyl)sulfonyl]-3(2H)-pyridazinone Solvents: Tetrahydrofuran ; 23 h, reflux; reflux → rt
1.2 Solvents: Dichloromethane ; rt

Reference

Facile synthesis of carboxylic anhydrides using 4,5-dichloro-2-[(4-nitrophenyl)sulfonyl]pyridazin-3(2H)-one

Kim, Jeum-Jong; Park, Yong-Dae; Lee, Woo Song; Cho, Su-Dong; Yoon, Yong-Jin, Synthesis, 2003, (10), 1517-1520

Production Method 5

100-09-4

52509-81-6

794-94-5

Reaction Conditions

1.1 Reagents: Trichloroisocyanuric acid , Triphenylphosphine Solvents: Dichloromethane
1.2 15 min, rt
1.3 40 min, rt

Reference

Facile and direct synthesis of symmetrical acid anhydrides using a newly prepared powerful and efficient mixed reagent

Rouhi-Saadabad, Hamed; Akhlaghinia, Batool, Chemical Papers, 2015, 69(3), 479-485

Production Method 6

100-09-4

794-94-5

Reaction Conditions

Reference

Synthesis of Biaryls via Decarbonylative Nickel-Catalyzed Suzuki-Miyaura Cross-Coupling of Aryl Anhydrides

Zhou, Jing-Ya; Liu, Rui-Qing; Wang, Cheng-Yi; Zhu, Yong-Ming, Journal of Organic Chemistry, 2020, 85(21), 14149-14157

Production Method 7

100-09-4

794-94-5

Reaction Conditions

1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide Solvents: Toluene ; rt → 70 °C; 1 h, 70 °C
1.2 Reagents: Pyridine Solvents: Toluene ; 0 °C
1.3 20 °C; 2 h, reflux

Reference

Organocatalytic Desymmetrisation of Fittig's Lactones: Deuterium as a Reporter Tag for Hidden Racemisation

Spranitz, Peter; Soregi, Petra; Botlik, Bence Bela; Berta, Mate; Soos, Tibor, Synthesis, 2019, 51(5), 1263-1272

Production Method 8

100-09-4

794-94-5

Reaction Conditions

1.1 Catalysts: Tosyl chloride (reaction product with PVB cross-linked poly(4-vinylpyridine)) , Poly(4-vinylpyridine) (reaction product with tosyl chloride and with PVB cross-linked) Solvents: Dichloromethane ; 30 min, rt
1.2 Reagents: Potassium carbonate ; 20 min, rt

Reference

A mild, clean, and simple synthesis of symmetrical carboxylic anhydrides from carboxylic acids using a polymer supported tosyl chloride

Zarchi, M. A. Karimi; Mirjalili, B. F.; Kahrizsangi, Z. Shamsi; Tayefi, M., Journal of the Iranian Chemical Society, 2010, 7(2), 455-460

Production Method 9

100-09-4

794-94-5

Reaction Conditions

1.1 Reagents: Dimethylformamide , 2,4,6-Trimethylpyridine , Carbon tetrabromide ; 0.5 h, rt

Reference

Light-Enabled Synthesis of Anhydrides and Amides

McCallum, Terry; Barriault, Louis, Journal of Organic Chemistry, 2015, 80(5), 2874-2878

Production Method 10

1335-08-6

794-94-5

Reaction Conditions

1.1 Reagents: Triphosgene Catalysts: Dimethylformamide Solvents: Tetrahydrofuran ; 2.5 h, 50 °C; 0.5 h, 50 °C

Reference

An efficient method for preparation of acyl chlorides and symmetrical anhydrides from carboxylic acids with BTC/DMF

Chen, Zhiwei; Jiang, Ling; Su, Weike; Xu, Zhijun, Journal of the Chemical Society of Pakistan, 2012, 34(4), 1003-1006

Production Method 11

100-09-4

696-62-8

794-94-5

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Palladium diacetate , 1,3-Bis(diphenylphosphino)propane Solvents: Dimethylformamide ; 1 atm, rt; 6 h, 115 °C

Reference

Carboxylic acid anhydrides via Pd-catalyzed carbonylation of aryl halides at atmospheric CO pressure

Li, Yang; Xue, Dong; Wang, Chao; Liu, Zhao-Tie; Xiao, Jianliang, Chemical Communications (Cambridge, 2012, 48(9), 1320-1322

Production Method 12

100-09-4

794-94-5

Reaction Conditions

1.1 Catalysts: Zirconium dioxide (sulfated) , Sulfuric acid , Polyethylene glycol ; rt; 1.5 h, 40 °C

Reference

Efficient and convenient synthesis of symmetrical carboxylic anhydrides from carboxylic acids with sulfated zirconia by phase transfer catalysis

Hu, Yu Lin; Zhao, Xing E.; Lu, Ming, Bulletin of the Chemical Society of Ethiopia, 2011, 25(2), 255-262

Production Method 13

100-09-4

794-94-5

Reaction Conditions

1.1 Reagents: Triethylamine , Triphenylphosphine , Iodine Solvents: Dichloromethane ; 0 °C → rt; 5 - 10 min, rt

Reference

Acid anhydrides and the unexpected N,N-diethylamides derived from the reaction of carboxylic acids with Ph3P/I2/Et3N

Phakhodee, Wong; Duangkamol, Chuthamat; Wangngae, Sirilak; Pattarawarapan, Mookda, Tetrahedron Letters, 2016, 57(3), 325-328

Production Method 14

100-09-4

794-94-5

Reaction Conditions

1.1 Catalysts: Oxalyl chloride , Triphenylphosphine oxide Solvents: Acetonitrile ; rt; 10 min, rt
1.2 Reagents: Triethylamine ; 1 h, 30 °C

Reference

A Facile Synthetic Method for Anhydride from Carboxylic Acid with the Promotion of Triphenylphosphine Oxide and Oxaloyl Chloride

Lu, Mengyu; Fan, Huihui; Liu, Qing; Sun, Xiaoling, ACS Omega, 2022, 7(38), 34352-34358

4-Methoxybenzoic Anhydride Raw materials

4-Methoxybenzoic Anhydride Preparation Products

4-Methoxybenzoic Anhydride (794-94-5)

4-Methoxybenzoic Anhydride Related Literature

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